Cas no 660840-16-4 (Butanoic acid, 2-bromo-4,4-difluoro-3-oxo-, ethyl ester)

• Product Name: Butanoic acid, 2-bromo-4,4-difluoro-3-oxo-, ethyl ester
• CAS No: 660840-16-4
• MF: C₆H₇BrF₂O₃
• MW: 245.018788576126
• CID: 1702121
• PubChem ID: 21035168
• Update Time: 2025-04-21

Butanoic acid, 2-bromo-4,4-difluoro-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-bromo-4,4-difluoro-3-oxo-, ethyl ester
• ethyl 2-bromo-4,4-difluoro-3-oxobutanoate
• Ethyl2-bromo-4,4-difluoro-3-oxobutanoate
• MFCD27940538
• SCHEMBL6075002
• 2-bromo-4,4-difluoro-3-oxo-butyric acid ethyl ester
• CS-0454603
• 660840-16-4

• Inchi： 1S/C6H7BrF2O3/c1-2-12-6(11)3(7)4(10)5(8)9/h3,5H,2H2,1H3
• InChI Key： FDWKQXQWEPQWIZ-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC)C(C(F)F)=O

Computed Properties

• Exact Mass: 243.95461
• Monoisotopic Mass: 243.95466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37